molecular formula C11H19NO2 B15377051 6-[(Oxan-2-yl)oxy]hexanenitrile CAS No. 62627-62-7

6-[(Oxan-2-yl)oxy]hexanenitrile

Cat. No.: B15377051
CAS No.: 62627-62-7
M. Wt: 197.27 g/mol
InChI Key: ZUBPVKFDOMZVRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-[(Oxan-2-yl)oxy]hexanenitrile is a nitrile-containing organic compound featuring a hexanenitrile backbone substituted at the 6-position with an oxan-2-yl (tetrahydropyran-2-yl) ether group. This structural motif combines the reactivity of the nitrile group with the steric and electronic effects of the oxane ring, making it a versatile intermediate in organic synthesis.

Properties

CAS No.

62627-62-7

Molecular Formula

C11H19NO2

Molecular Weight

197.27 g/mol

IUPAC Name

6-(oxan-2-yloxy)hexanenitrile

InChI

InChI=1S/C11H19NO2/c12-8-4-1-2-5-9-13-11-7-3-6-10-14-11/h11H,1-7,9-10H2

InChI Key

ZUBPVKFDOMZVRI-UHFFFAOYSA-N

Canonical SMILES

C1CCOC(C1)OCCCCCC#N

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural and synthetic features of 6-[(Oxan-2-yl)oxy]hexanenitrile with analogous compounds:

Compound Name Molecular Formula Substituent(s) Molecular Weight (g/mol) Synthesis Method Yield Key Properties/Applications
6-[(Oxan-2-yl)oxy]hexanenitrile (hypothetical) C₁₁H₁₉NO₂ Oxane-2-yl ether 197.28 (calculated) Not specified in evidence Intermediate for drug/polymer synthesis
6-((tert-Butyldimethylsilyl)oxy)-2-((ethylsulfonyl)methyl)hexanenitrile C₁₅H₃₁NO₃SSi tert-Butyldimethylsilyl ether, ethylsulfonyl 353.56 Radical addition with eosin Y/K₂HPO₄ 62% Reactive intermediate for functionalization
6-Aminohexanenitrile C₆H₁₂N₂ Amino group 112.17 Not specified Precursor for polyamide synthesis
6-[(4,6-Diphenyl-2-pyridinyl)oxy]hexanenitrile C₂₃H₂₂N₂O Bulky aryl-pyridinyl ether 342.44 Multi-step organic synthesis Potential pharmaceutical intermediate
6-(Methylthio)hexanenitrile C₇H₁₁NS Methylthio group 141.23 Degradation product of glucosinolates Agrochemical applications
6-Oxo-hexanenitrile C₆H₉NO Ketone group 111.14 Not specified Reactivity in condensation reactions

Reactivity and Functional Differences

  • Ether vs. Sulfonyl/Silyl Groups : The oxane-2-yl ether in 6-[(Oxan-2-yl)oxy]hexanenitrile provides moderate steric hindrance and stability compared to the more labile tert-butyldimethylsilyl ether in compound 362h . Sulfonyl and thio groups (e.g., 6-(methylthio)hexanenitrile ) enhance electrophilicity, favoring nucleophilic substitutions.
  • Amino vs. Nitrile Functionality: 6-Aminohexanenitrile exhibits nucleophilic behavior due to the amino group, enabling polymerization or peptide coupling, whereas the nitrile group in the target compound is more suited for cyanation or hydrolysis reactions.
  • Aromatic vs.

Physical and Chemical Properties

  • Solubility: The oxane ring in 6-[(Oxan-2-yl)oxy]hexanenitrile likely improves solubility in organic solvents (e.g., DCM, THF) compared to polar derivatives like 6-aminohexanenitrile .
  • Thermal Stability : Silyl-protected analogs (e.g., compound 362h ) may exhibit higher thermal stability due to the robust tert-butyldimethylsilyl group, whereas the target compound’s ether linkage could be prone to acid-catalyzed cleavage.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.